Cas no 940279-85-6 ((2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid)

• Product Name: (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid
• CAS No: 940279-85-6
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 5653701
• PubChem ID: 92981512
• Update Time: 2025-06-13

(2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• N-acetylamino-S-2-Chlorophenylglycine
• Benzeneacetic acid, α-(acetylamino)-2-chloro-, (αS)-
• (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid

• Inchi： 1S/C10H11ClN2O3/c1-7(14)12-13(6-10(15)16)9-5-3-2-4-8(9)11/h2-5H,6H2,1H3,(H,12,14)(H,15,16)
• InChI Key： TXLFIZIQCKOPGN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(NC(C)=O)C1=CC=CC=C1Cl

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 462.4±40.0 °C(Predicted)
• pka: 3.00±0.10(Predicted)

Additional information on (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid

Latest Research Insights on (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid (CAS: 940279-85-6) in Chemical Biology and Pharmaceutical Applications

The compound (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid (CAS: 940279-85-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development. Recent studies highlight its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enantioselective synthesis of (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid using asymmetric hydrogenation techniques. The research team achieved a high yield (92%) and excellent enantiomeric excess (98%), underscoring the compound's synthetic accessibility for large-scale pharmaceutical production. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is critical for its application in chiral drug development.

In pharmacological investigations, (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid has shown promising activity as a building block for γ-aminobutyric acid (GABA) analogs. A recent preclinical study revealed that derivatives of this compound exhibit enhanced blood-brain barrier permeability compared to existing GABAergic drugs, potentially offering improved treatments for neurological disorders such as epilepsy and anxiety. The chlorophenyl moiety appears to contribute significantly to this improved pharmacokinetic profile, according to molecular modeling studies conducted in 2024.

The compound's mechanism of action has been further elucidated through crystallographic studies of its interaction with target enzymes. Research published in Nature Chemical Biology in early 2024 provided high-resolution structures of (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid bound to amino acid racemases, revealing specific hydrogen bonding patterns and hydrophobic interactions that explain its inhibitory effects. These structural insights are guiding the rational design of more potent and selective enzyme inhibitors for therapeutic applications.

From a drug development perspective, several pharmaceutical companies have included (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid in their pipelines as a key intermediate. Patent applications filed in 2023-2024 describe its use in the synthesis of novel anti-inflammatory agents and neuroprotective compounds. The compound's structural flexibility allows for diverse modifications, making it a versatile scaffold for medicinal chemistry optimization programs targeting various disease pathways.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance. Preliminary results from a multi-center study indicate that certain derivatives of (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid exhibit synergistic effects with existing antibiotics against multidrug-resistant bacterial strains. The chlorophenyl group appears to enhance membrane penetration, while the acetamidoacetic acid moiety interferes with bacterial cell wall biosynthesis, according to mechanistic studies conducted in 2024.

In conclusion, (2S)-2-(2-chlorophenyl)-2-acetamidoacetic acid (CAS: 940279-85-6) represents a promising chemical entity with diverse applications in pharmaceutical research and development. Recent advances in its synthesis, coupled with growing understanding of its biological activities and mechanisms of action, position this compound as a valuable tool for drug discovery. Future research directions likely include further optimization of its derivatives for specific therapeutic indications and exploration of its potential in combination therapies.